Cas no 147227-62-1 (N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide)

• Product Name: N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide
• CAS No: 147227-62-1
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 4601520
• Update Time: 2025-05-20

N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(1H-benzotriazol-1-ylphenylmethyl)-N-methyl-
• N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide

• Inchi： 1S/C15H14N4O/c1-18(11-20)15(12-7-3-2-4-8-12)19-14-10-6-5-9-13(14)16-17-19/h2-11,15H,1H3
• InChI Key： IJBYIPWQGKQZOU-UHFFFAOYSA-N
• SMILES： C(N(C(N1C2=CC=CC=C2N=N1)C1=CC=CC=C1)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide

Research Briefing on N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide (CAS: 147227-62-1)

N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide (CAS: 147227-62-1) is a benzotriazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis and drug development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have explored its potential in the development of novel therapeutics, including kinase inhibitors and antiviral agents.

The structural features of N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide make it a valuable scaffold for medicinal chemistry. The benzotriazole moiety is known for its ability to act as a bioisostere for various functional groups, enhancing the pharmacokinetic properties of drug candidates. Additionally, the presence of the formamide group provides a site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide in the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, which are implicated in various cancers. The researchers utilized molecular docking and kinetic studies to elucidate the binding interactions between the compound and the kinase active sites, providing insights into its mechanism of action. These findings highlight the potential of this scaffold in the design of next-generation kinase inhibitors with improved selectivity and efficacy.

Another area of interest is the application of N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide in antiviral drug discovery. A recent preprint on bioRxiv reported that certain derivatives of this compound showed promising activity against RNA viruses, including SARS-CoV-2. The study employed a combination of in vitro assays and computational modeling to identify key structural features responsible for antiviral activity. The results suggest that modifications to the benzotriazole and formamide groups could enhance the compound's ability to interfere with viral replication, offering a potential avenue for the development of broad-spectrum antiviral agents.

Despite its promising applications, challenges remain in the large-scale production and formulation of N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide. Recent advancements in continuous flow chemistry have addressed some of these issues by enabling more efficient and scalable synthesis routes. A study published in Organic Process Research & Development detailed a novel continuous flow protocol that significantly reduced reaction times and improved product yields. This innovation is expected to facilitate the broader adoption of this compound in industrial and academic research settings.

In conclusion, N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]-N-methylformamide (CAS: 147227-62-1) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Recent studies have underscored its potential in kinase inhibitor and antiviral drug development, while advancements in synthesis methodologies have addressed key production challenges. Future research should focus on further optimizing its derivatives for enhanced biological activity and exploring its applications in other therapeutic areas. This compound continues to be a focal point of innovation in the quest for novel and effective pharmaceuticals.